molecular formula C15H20BrNO3 B268609 3-bromo-N-isopropyl-4-(tetrahydro-2-furanylmethoxy)benzamide

3-bromo-N-isopropyl-4-(tetrahydro-2-furanylmethoxy)benzamide

Cat. No. B268609
M. Wt: 342.23 g/mol
InChI Key: APXSVKKGVHXISK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-bromo-N-isopropyl-4-(tetrahydro-2-furanylmethoxy)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a potent inhibitor of certain enzymes that are involved in the development and progression of various diseases.

Mechanism of Action

The mechanism of action of 3-bromo-N-isopropyl-4-(tetrahydro-2-furanylmethoxy)benzamide involves the inhibition of certain enzymes that are involved in the development and progression of diseases. This compound has been found to inhibit the activity of histone deacetylases (HDACs) and phosphodiesterases (PDEs), which play a crucial role in the regulation of gene expression, cell proliferation, and apoptosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-bromo-N-isopropyl-4-(tetrahydro-2-furanylmethoxy)benzamide have been extensively studied. This compound has been found to induce cell cycle arrest and apoptosis in cancer cells. It has also been found to inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation. Moreover, this compound has been found to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-bromo-N-isopropyl-4-(tetrahydro-2-furanylmethoxy)benzamide in lab experiments is its potent inhibitory activity against HDACs and PDEs. This makes it a valuable tool for studying the role of these enzymes in the development and progression of diseases. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for the study of 3-bromo-N-isopropyl-4-(tetrahydro-2-furanylmethoxy)benzamide. One direction is to further investigate its anti-cancer properties and to explore its potential as a therapeutic agent for the treatment of various types of cancer. Another direction is to study its anti-inflammatory properties and to explore its potential as a treatment for inflammatory diseases such as rheumatoid arthritis. Additionally, future studies could focus on the neuroprotective effects of this compound and its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Conclusion
In conclusion, 3-bromo-N-isopropyl-4-(tetrahydro-2-furanylmethoxy)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound has been found to be a potent inhibitor of certain enzymes that are involved in the development and progression of various diseases. Its mechanism of action involves the inhibition of HDACs and PDEs, and it has been found to have anti-cancer, anti-inflammatory, and neuroprotective properties. While there are some limitations to using this compound in lab experiments, there are several future directions for its study that could lead to the development of novel therapeutic agents for the treatment of various diseases.

Synthesis Methods

The synthesis method for 3-bromo-N-isopropyl-4-(tetrahydro-2-furanylmethoxy)benzamide involves the reaction of 3-bromo-4-hydroxybenzaldehyde with N-isopropyl-4-(tetrahydro-2-furanylmethoxy)benzamide in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide at elevated temperatures. The resulting product is purified by column chromatography to obtain pure 3-bromo-N-isopropyl-4-(tetrahydro-2-furanylmethoxy)benzamide.

Scientific Research Applications

3-bromo-N-isopropyl-4-(tetrahydro-2-furanylmethoxy)benzamide has been extensively studied for its potential therapeutic applications. It has been found to be a potent inhibitor of certain enzymes that are involved in the development and progression of cancer, inflammation, and other diseases. This compound has also been studied for its anti-tumor and anti-inflammatory properties.

properties

Product Name

3-bromo-N-isopropyl-4-(tetrahydro-2-furanylmethoxy)benzamide

Molecular Formula

C15H20BrNO3

Molecular Weight

342.23 g/mol

IUPAC Name

3-bromo-4-(oxolan-2-ylmethoxy)-N-propan-2-ylbenzamide

InChI

InChI=1S/C15H20BrNO3/c1-10(2)17-15(18)11-5-6-14(13(16)8-11)20-9-12-4-3-7-19-12/h5-6,8,10,12H,3-4,7,9H2,1-2H3,(H,17,18)

InChI Key

APXSVKKGVHXISK-UHFFFAOYSA-N

SMILES

CC(C)NC(=O)C1=CC(=C(C=C1)OCC2CCCO2)Br

Canonical SMILES

CC(C)NC(=O)C1=CC(=C(C=C1)OCC2CCCO2)Br

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.